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Compound of Interest

Compound Name: 2-Amino-4-bromo-5-methylphenol

Cat. No.: B1357767 Get Quote

Essential Safety and Handling Guide for 2-
Amino-4-bromo-5-methylphenol
This guide provides critical safety and logistical information for handling 2-Amino-4-bromo-5-
methylphenol (CAS No. 1268153-80-5), a chemical intermediate commonly used in

pharmaceutical research and development. Adherence to these protocols is essential for

ensuring personnel safety and regulatory compliance.

Hazard Identification and Classification
2-Amino-4-bromo-5-methylphenol is classified as a hazardous substance with the following

hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

The signal word for this chemical is "Warning".[1]
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Appropriate PPE must be worn at all times when handling this compound to minimize

exposure.[2][3] The following table summarizes the required PPE.

Protection Type Specific Requirements Rationale

Eye and Face Protection

ANSI Z87.1-compliant safety

glasses or goggles. A face

shield should be worn when

there is a splash hazard.[4]

Protects against eye irritation

and serious eye damage from

splashes.[3][4]

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[4][5][6] Double

gloving is recommended for

incidental contact.[5]

Prevents skin irritation and

absorption.[3][4] Phenol-like

compounds can penetrate the

skin rapidly.[6]

Body Protection

A fully buttoned laboratory

coat. A chemical-resistant

apron should be worn over the

lab coat when a splash hazard

exists.[3][5]

Protects against skin contact

and contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if airborne

exposure is possible or if not

handled in a fume hood.[2][7]

Prevents respiratory tract

irritation from dust or aerosols.

[7]

Footwear
Closed-toe shoes impervious

to spills.[3]
Protects feet from spills.

Operational Plan: Safe Handling Protocol
A risk assessment and local training must be completed before any work with this chemical

begins.[3]

1.0 Preparation and Engineering Controls 1.1. Ensure a safety shower and eyewash station

are readily accessible. 1.2. All handling of 2-Amino-4-bromo-5-methylphenol should be
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conducted within a certified chemical fume hood to minimize inhalation exposure.[3][5] 1.3.

Cover the work surface with disposable plastic-backed absorbent paper to contain any spills.[8]

2.0 Handling the Chemical 2.1. Wear all required PPE as specified in the table above. 2.2.

Keep containers securely sealed when not in use.[7] 2.3. Avoid generating dust when handling

the solid material.[7] 2.4. Do not eat, drink, or smoke in the laboratory.[7] 2.5. Wash hands

thoroughly with soap and water after handling.[7]

3.0 Storage 3.1. Store in a cool, dry, well-ventilated area away from incompatible materials

such as strong oxidizing agents.[2][4] 3.2. Keep in a dark place, sealed in a dry environment, at

2-8°C.[1] 3.3. Store containers below eye level.[4]

Disposal Plan
Dispose of all waste in accordance with local, state, and federal regulations.[2][9]

1.0 Waste Segregation and Collection 1.1. Designate a specific, labeled hazardous waste

container for 2-Amino-4-bromo-5-methylphenol and its contaminated materials.[9] 1.2. The

container must be made of a compatible material, be in good condition, and have a secure lid.

[9] 1.3. Label the container as "Hazardous Waste" and include the full chemical name.[10]

2.0 Disposal Procedure 2.1. Carefully place the chemical waste and any contaminated

disposable materials (e.g., gloves, weighing paper) into the designated hazardous waste

container.[9] 2.2. Avoid generating dust during disposal.[7] 2.3. Do not mix this waste with other

waste streams.[10]

3.0 Waste Pickup 3.1. Securely seal the hazardous waste container.[9] 3.2. Store the sealed

container in a designated, well-ventilated waste accumulation area.[9] 3.3. Arrange for

collection by a licensed environmental waste management company.[9]

Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]
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Skin Contact: Immediately remove all contaminated clothing. Flush skin with running water

for at least 15 minutes. Seek medical attention if irritation occurs.[7]

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. Give a glass of water. Seek immediate medical

attention.[11]
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Workflow for Handling 2-Amino-4-bromo-5-methylphenol
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Caption: Workflow for Handling 2-Amino-4-bromo-5-methylphenol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1357767?utm_src=pdf-body-img
https://www.benchchem.com/product/b1357767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. escales | Virtual tour generated by Panotour [ub.edu]

2. diplomatacomercial.com [diplomatacomercial.com]

3. monash.edu [monash.edu]

4. twu.edu [twu.edu]

5. ehs.yale.edu [ehs.yale.edu]

6. ehs.princeton.edu [ehs.princeton.edu]

7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

8. Article - Laboratory Safety Manual - ... [policies.unc.edu]

9. benchchem.com [benchchem.com]

10. engineering.purdue.edu [engineering.purdue.edu]

11. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Amino-4-
bromo-5-methylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357767#personal-protective-equipment-for-
handling-2-amino-4-bromo-5-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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